N-(1-cyclopropylethyl)-N,5-dimethylpyridine-3-sulfonamide

• IUPAC Name: N-(1-cyclopropylethyl)-N,5-dimethylpyridine-3-sulfonamide
• InChI: InChI=1S/C12H18N2O2S/c1-9-6-12(8-13-7-9)17(15,16)14(3)10(2)11-4-5-11/h6-8,10-11H,4-5H2,1-3H3
• InChI Key: CQBPQNJJMOHSTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1)S(=O)(=O)N(C)C(C)C2CC2
• Molecular Formula: C12H18N2O2S
• Molecular Weight: 254.35 g/mol

Description

N-(1-cyclopropylethyl)-N,5-dimethylpyridine-3-sulfonamide is a compound that has garnered interest in various fields of scientific research due to its unique chemical structure and potential applications. This compound features a cyclopropyl group, a pyridine ring, and a sulfonamide group, which contribute to its distinctive properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-cyclopropylethyl)-N,5-dimethylpyridine-3-sulfonamide typically involves the following steps:

Formation of the Cyclopropyl Group: The cyclopropyl group can be introduced through a cyclopropanation reaction, often using reagents such as diazomethane or Simmons-Smith reagents.

Pyridine Ring Functionalization: The pyridine ring can be functionalized through various substitution reactions, including halogenation and subsequent nucleophilic substitution.

Sulfonamide Formation: The sulfonamide group is introduced by reacting the functionalized pyridine with a sulfonyl chloride in the presence of a base, such as triethylamine.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalysts and continuous flow reactors may be employed to enhance reaction efficiency and yield .

Chemical Reactions Analysis

Types of Reactions

N-(1-cyclopropylethyl)-N,5-dimethylpyridine-3-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

N-(1-cyclopropylethyl)-N,5-dimethylpyridine-3-sulfonamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and as a precursor for the synthesis of other functional compounds.

Mechanism of Action

The mechanism of action of N-(1-cyclopropylethyl)-N,5-dimethylpyridine-3-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with active site residues, while the pyridine ring can participate in π-π interactions with aromatic amino acids . These interactions can modulate the activity of the target protein, leading to the desired biological effect .

Comparison with Similar Compounds

Similar Compounds

• N-(1-cyclopropylethyl)-N,2-dimethylfuran-3-carboxamide
• N-(1-cyclopropylethyl)cyclopropanamine

Uniqueness

N-(1-cyclopropylethyl)-N,5-dimethylpyridine-3-sulfonamide is unique due to the presence of both a cyclopropyl group and a sulfonamide group, which confer distinct chemical and biological properties.